Cas no 1420831-53-3 (5-Iodo-1,4-dimethyl-1H-pyrazole)

• Product Name: 5-Iodo-1,4-dimethyl-1H-pyrazole
• CAS No: 1420831-53-3
• MF: C₅H₇IN₂
• MW: 222.026952981949
• MDL: MFCD24383995
• CID: 2179945
• PubChem ID: 71647973
• Update Time: 2025-05-25

5-Iodo-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-1,4-dimethyl-1h-pyrazole
• AM98530
• 5-Iodo-1,4-dimethyl-1H-pyrazole

• MDL： MFCD24383995
• Inchi： 1S/C5H7IN2/c1-4-3-7-8(2)5(4)6/h3H,1-2H3
• InChI Key： VHDLQKKWVSDXSE-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=NN1C

Computed Properties

• Exact Mass: 221.96540g/mol
• Monoisotopic Mass: 221.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 86.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1.3

Additional information on 5-Iodo-1,4-dimethyl-1H-pyrazole

Recent Advances in the Study of 5-Iodo-1,4-dimethyl-1H-pyrazole (CAS: 1420831-53-3) in Chemical Biology and Pharmaceutical Research

The compound 5-Iodo-1,4-dimethyl-1H-pyrazole (CAS: 1420831-53-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its iodine substitution and dimethyl groups, serves as a crucial building block in the synthesis of various biologically active molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases.

One of the most notable advancements in the study of 5-Iodo-1,4-dimethyl-1H-pyrazole is its role in the synthesis of kinase inhibitors. Kinases are pivotal in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. Researchers have successfully utilized this compound to develop selective inhibitors that exhibit high potency against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the design of inhibitors targeting the JAK-STAT pathway, which is implicated in inflammatory and autoimmune disorders.

In addition to its applications in kinase inhibition, 5-Iodo-1,4-dimethyl-1H-pyrazole has been explored as a precursor in the synthesis of radiopharmaceuticals. The iodine atom in its structure makes it an attractive candidate for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Recent research has shown that derivatives of this compound can be labeled with iodine-125 or iodine-131, providing valuable tools for diagnostic imaging and targeted radionuclide therapy in oncology.

Another promising area of research involves the compound's potential as an antimicrobial agent. Studies have revealed that certain derivatives of 5-Iodo-1,4-dimethyl-1H-pyrazole exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics in an era of increasing antimicrobial resistance.

Despite these advancements, challenges remain in the optimization of 5-Iodo-1,4-dimethyl-1H-pyrazole-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling approaches have provided insights into the molecular interactions of these compounds, aiding in the design of more effective and safer derivatives.

In conclusion, 5-Iodo-1,4-dimethyl-1H-pyrazole (CAS: 1420831-53-3) represents a valuable scaffold in modern drug discovery with diverse applications across multiple therapeutic areas. Ongoing research continues to uncover its potential, particularly in the fields of kinase inhibition, radiopharmaceuticals, and antimicrobial therapy. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.